Template-directed construction of conformational supramolecular isomers for bilayer porous metal–organic frameworks with distinct gas sorption behaviors†
Chemical Communications Pub Date: 2015-02-25 DOI: 10.1039/C5CC00018A
Abstract
A pair of supramolecular isomers of Co(II)-based metal–organic frameworks can be directionally constructed in virtue of solvent templates, which show diverse bilayer networks and lattice packing with the same Co3 SBUs and organic linkers. The two porous materials show distinct gas sorption behaviors at different temperatures, especially their CO2 sorption selectivity.
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Journal Name：Chemical Communications
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